Cas no 7250-94-4 (2-Acetoxyacetophenone)

• Product Name: 2-Acetoxyacetophenone
• CAS No: 7250-94-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00017223
• CID: 85866
• PubChem ID: 16716
• Update Time: 2025-06-25

2-Acetoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Acetoxyacetophenone
• (2-acetylphenyl) acetate
• 2-Acetoxyacetophenone
• 2-Acetylphenyl acetate
• 2'-Hydroxy-acetophenoneacetate
• 1-(2-Acetyloxyphenyl)ethanone
• 1-[2-(Acetyloxy)phenyl]ethanone
• o-(Acetyloxy)acetophenone
• o-Acetylphenol acetate
• Ethanone, 1-[2-(acetyloxy)phenyl]-
• WWEDAIJJBDFOOK-UHFFFAOYSA-N
• o-acetoxyacetophenone
• 2'-Acetoxy acetophenone
• Maybridge1_002653
• DivK1c_001405
• HMS549A13
• acetic acid 2-acetyl-phenyl ester
• NSC30280
• 8739AE
• VZ21822
• CDS1_000365
• ZB004845
• Acetophenone, 2-hydr
• AS-57719
• 2T9WEX4AYN
• SCHEMBL11050544
• SY057739
• 2 inverted exclamation mark -Acetoxyacetophenone
• Z28255481
• CS-0155083
• EN300-254350
• FT-0610942
• AI3-10570
• 2 inverted exclamation marka-Acetoxyacetophenone
• DTXSID70274579
• 7250-94-4
• Ethanone,1-[2-(acetyloxy)phenyl]-
• MFCD00017223
• NSC-30280
• AKOS005203313
• 2invertedexclamationmarka-Acetoxyacetophenone
• L10014
• CHEMBL5282669
• DB-055643
• A1995

• MDL： MFCD00017223
• Inchi： 1S/C10H10O3/c1-7(11)9-5-3-4-6-10(9)13-8(2)12/h3-6H,1-2H3
• InChI Key： WWEDAIJJBDFOOK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1C(C)=O
• BRN： 1948938

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.123
• Melting Point: 88.0 to 92.0 deg-C
• Boiling Point: 118°C/25mmHg(lit.)
• Flash Point: 121 ºC
• Refractive Index: 1.5370 (estimate)
• PSA: 43.37000
• LogP: 1.81450
• Solubility: Insoluble in water

2-Acetoxyacetophenone Security Information

• Safety Instruction： S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Acetoxyacetophenone

Professional Introduction to 2-Acetoxyacetophenone (CAS No. 7250-94-4)

2-Acetoxyacetophenone, with the chemical formula C₈H₈O₃ and CAS number 7250-94-4, is a versatile organic compound widely recognized in the pharmaceutical and chemical industries. This compound, often referred to by its systematic name as 1-(2-hydroxyethylidene)-1,3-propanediol, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including an acetoxy group and an aromatic ring, make it a valuable building block for pharmaceutical applications.

The chemical properties of 2-Acetoxyacetophenone contribute to its broad utility. It exhibits moderate solubility in polar organic solvents such as ethanol and acetone, facilitating its use in synthetic protocols. The presence of both carbonyl and hydroxyl functional groups allows for diverse chemical transformations, including condensation reactions, oxidation, and reduction processes. These characteristics have made it a staple in organic synthesis laboratories.

In recent years, 2-Acetoxyacetophenone has garnered significant attention in the field of medicinal chemistry due to its role as a precursor in the synthesis of several pharmacologically active compounds. One notable application is its use in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs). The compound’s ability to undergo facile functionalization has enabled researchers to develop novel derivatives with enhanced therapeutic profiles. For instance, modifications at the aromatic ring or the acetoxy-substituted carbon can lead to compounds with improved efficacy and reduced side effects.

Moreover, 2-Acetoxyacetophenone has been explored as an intermediate in the synthesis of antitumor agents. Its structural motif is compatible with the development of small-molecule inhibitors targeting various cancer pathways. Recent studies have highlighted its potential in generating compounds that interfere with key enzymes involved in cell proliferation and apoptosis. These findings underscore the importance of 2-Acetoxyacetophenone in oncology research.

The compound’s significance extends beyond pharmaceuticals into the realm of materials science. In particular, 2-Acetoxyacetophenone has been utilized in the synthesis of liquid crystals and organic semiconductors due to its ability to form stable radicals upon photochemical activation. This property makes it a valuable candidate for developing advanced optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a synthetic chemistry perspective, 2-Acetoxyacetophenone serves as a model system for studying reaction mechanisms involving carbonyl compounds. Its reactions with nucleophiles, electrophiles, and metal catalysts have been extensively documented, providing insights into transition-metal-catalyzed cross-coupling reactions. These mechanistic studies not only advance our understanding of fundamental chemical processes but also inform the design of more efficient synthetic routes.

The industrial production of 2-Acetoxyacetophenone typically involves acetylation reactions followed by hydrolysis or condensation steps. Advances in green chemistry have led to the development of more sustainable methodologies, emphasizing catalytic processes that minimize waste and energy consumption. Such innovations align with global efforts to promote environmentally responsible manufacturing practices.

In conclusion, 2-Acetoxyacetophenone (CAS No. 7250-94-4) is a multifaceted compound with far-reaching applications across multiple disciplines. Its role as a pharmaceutical intermediate underscores its importance in drug discovery, while its utility in materials science highlights its versatility outside traditional medicinal chemistry contexts. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.